4-(N,N-Bis(2-cyanoethyl)sulfamoyl)-N-(4-(N-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl)phenyl)benzamide
4-(N,N-Bis(2-cyanoethyl)sulfamoyl)-N-(4-(N-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl)phenyl)benzamide
Brand Name:
Vulcanchem
CAS No.:
459154-54-2
VCID:
VC0375030
InChI:
InChI=1S/C23H23N7O5S3/c1-2-21-27-28-23(36-21)29-37(32,33)19-11-7-18(8-12-19)26-22(31)17-5-9-20(10-6-17)38(34,35)30(15-3-13-24)16-4-14-25/h5-12H,2-4,15-16H2,1H3,(H,26,31)(H,28,29)
SMILES:
CCC1=NN=C(S1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CCC#N)CCC#N
Molecular Formula:
C23H23N7O5S3
Molecular Weight:
573.7g/mol
4-(N,N-Bis(2-cyanoethyl)sulfamoyl)-N-(4-(N-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl)phenyl)benzamide
CAS No.: 459154-54-2
Main Products
VCID: VC0375030
Molecular Formula: C23H23N7O5S3
Molecular Weight: 573.7g/mol
| CAS No. | 459154-54-2 |
|---|---|
| Product Name | 4-(N,N-Bis(2-cyanoethyl)sulfamoyl)-N-(4-(N-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl)phenyl)benzamide |
| Molecular Formula | C23H23N7O5S3 |
| Molecular Weight | 573.7g/mol |
| IUPAC Name | 4-[bis(2-cyanoethyl)sulfamoyl]-N-[4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl]benzamide |
| Standard InChI | InChI=1S/C23H23N7O5S3/c1-2-21-27-28-23(36-21)29-37(32,33)19-11-7-18(8-12-19)26-22(31)17-5-9-20(10-6-17)38(34,35)30(15-3-13-24)16-4-14-25/h5-12H,2-4,15-16H2,1H3,(H,26,31)(H,28,29) |
| Standard InChIKey | NQMBAAAXLHZJMQ-UHFFFAOYSA-N |
| SMILES | CCC1=NN=C(S1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CCC#N)CCC#N |
| Canonical SMILES | CCC1=NN=C(S1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CCC#N)CCC#N |
| PubChem Compound | 4186538 |
| Last Modified | Nov 11 2021 |
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